Cas no 21855-43-6 (2-Cyclohexene-1-carboxylic acid, 2-hydroxy-6-methyl-4-oxo-, ethyl ester)
21855-43-6 structure
Product Name:2-Cyclohexene-1-carboxylic acid, 2-hydroxy-6-methyl-4-oxo-, ethyl ester
CAS No:21855-43-6
MF:C10H14O4
MW:198.215763568878
CID:1409229
PubChem ID:4428207
Update Time:2025-04-20
2-Cyclohexene-1-carboxylic acid, 2-hydroxy-6-methyl-4-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexene-1-carboxylic acid, 2-hydroxy-6-methyl-4-oxo-, ethyl ester
- SCHEMBL8080618
- ethyl 4-hydroxy-6-methyl-2-oxocyclohex-3-enecarboxylate
- SCHEMBL13248669
- Ethyl 4-hydroxy-6-methyl-2-oxo-3-cyclohexene-1-carboxylate
- Ethyl 4-hydroxy-6-methyl-2-oxo-3-cyclohe xene-1-carboxylate,98%
- DB-054995
- Ethyl 4-hydroxy-6-methyl-2-oxo-3-cyclohexene-1-carboxylate, 98%
- 21855-43-6
- ethyl 2-hydroxy-6-methyl-4-oxocyclohex-2-ene-1-carboxylate
- AKOS015916177
- 67174-68-9
-
- Inchi: 1S/C10H14O4/c1-3-14-10(13)9-6(2)4-7(11)5-8(9)12/h5-6,9,12H,3-4H2,1-2H3
- InChI Key: IKNXYQZPKRVKHN-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(=CC(CC1C)=O)O)=O
Computed Properties
- Exact Mass: 198.08922
- Monoisotopic Mass: 198.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
2-Cyclohexene-1-carboxylic acid, 2-hydroxy-6-methyl-4-oxo-, ethyl ester Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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